OsimertinibN'-Oxide
OsimertinibN'-Oxide
Brand Name:
Vulcanchem
CAS No.:
1975982-94-5
VCID:
VC0108464
InChI:
InChI=1S/C28H33N7O3/c1-7-27(36)30-22-16-23(26(38-6)17-25(22)33(2)14-15-35(4,5)37)32-28-29-13-12-21(31-28)20-18-34(3)24-11-9-8-10-19(20)24/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,36)(H,29,31,32)
SMILES:
CN1C=C(C2=CC=CC=C21)C3=NC(=NC=C3)NC4=C(C=C(C(=C4)NC(=O)C=C)N(C)CC[N+](C)(C)[O-])OC
Molecular Formula:
C₂₈H₃₃N₇O₃
Molecular Weight:
515.61
OsimertinibN'-Oxide
CAS No.: 1975982-94-5
Cat. No.: VC0108464
Molecular Formula: C₂₈H₃₃N₇O₃
Molecular Weight: 515.61
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1975982-94-5 |
|---|---|
| Molecular Formula | C₂₈H₃₃N₇O₃ |
| Molecular Weight | 515.61 |
| IUPAC Name | 2-[5-methoxy-N-methyl-4-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]-2-(prop-2-enoylamino)anilino]-N,N-dimethylethanamine oxide |
| Standard InChI | InChI=1S/C28H33N7O3/c1-7-27(36)30-22-16-23(26(38-6)17-25(22)33(2)14-15-35(4,5)37)32-28-29-13-12-21(31-28)20-18-34(3)24-11-9-8-10-19(20)24/h7-13,16-18H,1,14-15H2,2-6H3,(H,30,36)(H,29,31,32) |
| SMILES | CN1C=C(C2=CC=CC=C21)C3=NC(=NC=C3)NC4=C(C=C(C(=C4)NC(=O)C=C)N(C)CC[N+](C)(C)[O-])OC |
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